Hispidulactone E
Description
Hispidulactone E is a compound with the formula C15H16O6 and a molecular weight of 292.2870 . It originates from the fungus genus Chaetosphaeronema, specifically the species hispidulum .
Synthesis Analysis
Hispidulactone E is a member of fungal metabolites originated from the polyketide pathway . It is isolated from the desert plant endophytic fungus Chaetosphaeronema hispidulum .Molecular Structure Analysis
The InChIKey of Hispidulactone E is KOGIETXRGNNQCS-SNVBAGLBSA-N . The structure of Hispidulactone E was determined by extensive spectra analysis including HR-ESI-MS, NMR (1H, 13C, 1H-1H COSY, HSQC, and HMBC) .Chemical Reactions Analysis
The stereochemistries of the hydroxyl groups at C-3 in Hispidulactone E were first determined by modified Mosher’s reactions .Scientific Research Applications
1. Anticancer Activity Hispidulactone E, along with other resorcylic acid lactones (RALs) isolated from the desert plant Chaetosphaeronema hispidulum, exhibited biological effects on seedling growth and cytotoxic activities against cancer cell lines. Compounds including Hispidulactone E were tested for cytotoxic activities against cancer cell lines such as HCT116, Hela, and MCF7, indicating potential applications in cancer research (Zhang et al., 2018).
2. Bioactive Compound Research Hispidulactone E, as part of a group of resorcylic acid lactones, is also significant in the field of bioactive compound research. It has been isolated and characterized, contributing to the understanding of stereochemical properties and potential biosynthetic pathways of such compounds, which are critical in the development of new therapeutic agents (Zheng et al., 2020).
properties
IUPAC Name |
8-hydroxy-3-[(2S)-2-hydroxy-4-oxopentyl]-6-methoxyisochromen-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O6/c1-8(16)3-10(17)6-12-5-9-4-11(20-2)7-13(18)14(9)15(19)21-12/h4-5,7,10,17-18H,3,6H2,1-2H3/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOGIETXRGNNQCS-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(CC1=CC2=CC(=CC(=C2C(=O)O1)O)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C[C@H](CC1=CC2=CC(=CC(=C2C(=O)O1)O)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hispidulactone E | |
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